Cas no 1150561-76-4 (1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1150561-76-4
• MF: C₁₁H₁₇BN₂O₃
• MW: 236.075282812119
• MDL: MFCD09027064
• CID: 857886
• PubChem ID: 17750204
• Update Time: 2025-11-02

1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-ethanone
• 1-Acetyl-1H-pyrazole-4-boronic acid, pinacol ester
• Ethanone,1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-
• 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]ethanone
• 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethanone
• Ethanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]-
• SCHEMBL14654744
• DB-097853
• 1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one
• SY025297
• 1-Acetyl-1H-pyrazole-4-boronic acid pinacol ester
• 1-Acetyl-1H-pyrazole-4-boronic acid pinacol ester, AldrichCPR
• Y10550
• AKOS015960183
• DTXSID30590348
• J-003245
• SB12191
• MFCD09027064
• AS-55630
• 1150561-76-4
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)ethan-1-one
• CS-0097700
• 1-Acetylpyrazole-4-boronic Acid Pinacol Ester

• MDL： MFCD09027064
• Inchi： 1S/C11H17BN2O3/c1-8(15)14-7-9(6-13-14)12-16-10(2,3)11(4,5)17-12/h6-7H,1-5H3
• InChI Key： GAXOQGDPSCOOLC-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C(C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 236.13300
• Monoisotopic Mass: 236.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 0.84240

1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one

Research Brief on 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one (CAS: 1150561-76-4)

The compound 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one (CAS: 1150561-76-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of boron-containing heterocycles, which are increasingly recognized for their utility in medicinal chemistry. The tetramethyl-1,3,2-dioxaborolane moiety, in particular, has been shown to enhance the stability and bioavailability of pyrazole-based compounds, making them attractive candidates for further development.

One of the key advancements in the study of this compound is its application in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in the synthesis of complex organic molecules. Researchers have demonstrated that 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one serves as an effective boron reagent, facilitating the construction of diverse molecular architectures with high efficiency and selectivity.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising pharmacological properties. For instance, derivatives of this compound have exhibited inhibitory activity against certain kinases, suggesting potential applications in the treatment of cancer and inflammatory diseases. Further mechanistic studies are underway to elucidate the precise molecular targets and optimize the compound's therapeutic profile.

Despite these promising findings, challenges remain in the scalable synthesis and formulation of this compound for clinical use. Recent efforts have focused on improving the yield and purity of the compound through innovative catalytic methods and purification techniques. These advancements are expected to pave the way for its broader adoption in drug development pipelines.

In conclusion, 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]ethan-1-one represents a valuable tool in chemical biology and medicinal chemistry, with significant potential for therapeutic applications. Ongoing research aims to further explore its biological activities and optimize its properties for clinical translation. This brief underscores the importance of continued investment in the study of boron-containing compounds as a promising avenue for drug discovery.